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Compound of Interest

Compound Name: Citronellyl propionate

Cat. No.: B087161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Citronellyl propionate, identified by the CAS number 141-14-0, is an organic ester formed

from citronellol and propionic acid.[1] It is a colorless liquid with a characteristic fruity-floral

aroma, reminiscent of rose and citrus.[1] This compound is primarily utilized as a fragrance

ingredient in perfumes, cosmetics, and various consumer products. It also finds application as

a flavoring agent in the food industry. This guide provides a comprehensive overview of its

chemical and physical properties, toxicological data, and detailed protocols for its synthesis

and analysis.

Chemical and Physical Properties
Citronellyl propionate possesses a range of physicochemical properties that are critical for its

application and handling. These properties are summarized in the table below.
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Property Value Reference

CAS Number 141-14-0 [1][2][3][4][5]

Molecular Formula C13H24O2 [2][4]

Molecular Weight 212.33 g/mol [2]

IUPAC Name
3,7-dimethyloct-6-en-1-yl

propanoate

Appearance Colorless liquid [2]

Odor Floral, green, waxy, fruity, rose [2]

Boiling Point 242 °C (lit.) [2]

Density 0.877 g/mL at 25 °C (lit.) [2]

Refractive Index n20/D 1.444 (lit.) [2]

Flash Point >230 °F [2]

Solubility
Almost insoluble in water;

soluble in alcohol and oils.
[2]

LogP 4.81 [2]

Toxicological Data
The safety of citronellyl propionate has been evaluated, and the available data indicate a low

order of acute toxicity. The following table summarizes key toxicological endpoints.

Test Species Route Result Reference

Acute Oral LD50 Rat Oral > 5 g/kg [2]

Acute Dermal

LD50
Rabbit Dermal > 5 g/kg [2]

Experimental Protocols
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Enzymatic Synthesis of Citronellyl Propionate via
Transesterification
This protocol describes the synthesis of citronellyl propionate using a lipase-catalyzed

transesterification reaction. This method is favored for its mild reaction conditions and high

selectivity.

Materials:

Citronellol

Vinyl propionate

Immobilized Lipase B from Candida antarctica (Novozym® 435)

n-heptane (solvent)

3 Å Molecular Sieves

Orbital shaker

Conical flasks

Procedure:

Prepare a reaction mixture in a conical flask containing citronellol and vinyl propionate in a

1:1 molar ratio. The concentration of citronellol should be 100 mM in n-heptane.

Add 3 Å molecular sieves (10 mg) to the mixture to remove any water, which can inhibit the

reaction.

Add 5 U of immobilized lipase Novozym® 435 per mL of the reaction mixture.

Place the flask in an orbital shaker set to 150 rpm and maintain the temperature at 70 °C.

Monitor the reaction progress by taking samples at regular intervals and analyzing them

using gas chromatography (GC) to determine the conversion to citronellyl propionate.
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Upon completion of the reaction, the enzyme can be recovered by filtration for potential

reuse. The product, citronellyl propionate, can be purified from the reaction mixture by

vacuum distillation.

Experimental Workflow for Enzymatic Synthesis
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Workflow for Enzymatic Synthesis of Citronellyl Propionate
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Reaction
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Caption: Enzymatic synthesis of Citronellyl Propionate workflow.
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Signaling Pathways and Biological Activity
Currently, there is a lack of specific research on the signaling pathways directly modulated by

citronellyl propionate. Its biological role is primarily understood in the context of its application

as a fragrance and flavoring agent, with a low toxicity profile.

However, the "propionate" moiety is a well-known short-chain fatty acid (SCFA). In biological

systems, SCFAs like propionate can act as signaling molecules, primarily through the activation

of G-protein coupled receptors such as Free Fatty Acid Receptor 2 (FFAR2) and FFAR3. These

receptors are involved in various physiological processes, including immune modulation and

metabolic regulation. It is important to note that the biological activity of free propionate may

not be directly applicable to citronellyl propionate, as the ester linkage significantly alters the

molecule's chemical properties and how it might interact with biological systems. Further

research is required to elucidate any specific signaling roles of citronellyl propionate.
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Caption: Potential signaling pathways of the propionate moiety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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